Cas no 35800-55-6 (Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI))

Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI) structure
35800-55-6 structure
Product Name:Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI)
CAS No:35800-55-6
MF:C23H34O3
MW:358.514267444611
CID:313455
PubChem ID:56843028
Update Time:2025-04-19

Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI)
    • [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate
    • 17beta-Hydroxyestr-4-en-3-one 17-valerate
    • 35800-55-6
    • EINECS 252-735-3
    • DTXSID10189335
    • NS00029921
    • Inchi: 1S/C23H34O3/c1-3-4-5-22(25)26-21-11-10-20-19-8-6-15-14-16(24)7-9-17(15)18(19)12-13-23(20,21)2/h14,17-21H,3-13H2,1-2H3/t17-,18+,19+,20-,21-,23-/m0/s1
    • InChI Key: BCQGHMNTFIFCQJ-ZBVDZRMISA-N
    • SMILES: O(C(CCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 358.25079494g/mol
  • Monoisotopic Mass: 358.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 43.4Ų
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